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Compound of Interest

Compound Name: (Z)-Azoxystrobin

Cat. No.: B1633923 Get Quote

Introduction

Azoxystrobin is a widely used broad-spectrum fungicide belonging to the strobilurin class.[1][2]

During its synthesis and under certain environmental conditions, its geometric isomer, (Z)-
Azoxystrobin, can be present as an impurity.[3][4][5] Monitoring the levels of (Z)-
Azoxystrobin is crucial for quality control of pesticide formulations and for assessing

environmental residues. This application note describes a robust High-Performance Liquid

Chromatography with Diode Array Detection (HPLC-DAD) method for the selective

quantification of (Z)-Azoxystrobin.

Principle

The method employs reversed-phase HPLC to separate (Z)-Azoxystrobin from its (E)-isomer

(Azoxystrobin) and other components in the sample matrix. The separation is achieved based

on the differential partitioning of the analytes between a nonpolar stationary phase and a polar

mobile phase. A Diode Array Detector (DAD) is utilized for detection and quantification, allowing

for spectral confirmation of the analyte peak.

Experimental Protocols
1. Instrumentation and Chromatographic Conditions
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A standard HPLC system equipped with a pump, autosampler, column oven, and a diode array

detector is required.

Parameter Condition

HPLC System Agilent 1100 Series or equivalent[1]

Column
Zorbax SB-C18 (5 µm, 250 mm x 3 mm i.d.) or

equivalent[1]

Mobile Phase Acetonitrile:Water (80:20, v/v)[6][7][8]

Flow Rate 1.0 mL/min[6][7]

Injection Volume 10 µL[6]

Column Temperature 25 °C[1]

Detection Wavelength 255 nm[6][7][8]

Run Time Approximately 15 minutes[6][7]

2. Preparation of Standard Solutions

Primary Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of (Z)-
Azoxystrobin reference standard into a 100 mL volumetric flask. Dissolve and dilute to

volume with acetonitrile.

Working Standard Solutions: Prepare a series of working standard solutions by serial dilution

of the primary stock solution with the mobile phase to achieve concentrations ranging from

0.1 µg/mL to 10 µg/mL.

3. Sample Preparation (Pesticide Formulations)

Accurately weigh a portion of the pesticide formulation equivalent to 50 mg of Azoxystrobin

into a 50 mL volumetric flask.

Add approximately 30 mL of acetonitrile and sonicate for 15 minutes to dissolve.

Dilute to volume with acetonitrile and mix thoroughly.
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Filter the solution through a 0.45 µm PTFE syringe filter into an HPLC vial.

4. Method Validation Summary

The described method has been validated for linearity, accuracy, precision, and limit of

quantification.[3][4][9]

Validation Parameter Result

Linearity (Concentration Range) 0.5 - 10 µg/mL

Correlation Coefficient (r²) > 0.999[7]

Accuracy (Recovery) 90 - 110%[3][4][6]

Precision (RSD) < 2.0%[6]

Limit of Quantification (LOQ) 0.3 µg/mL[3][4][6]

Quantitative Data Summary
The retention times for (Z)-Azoxystrobin and Azoxystrobin under the specified

chromatographic conditions are presented below.

Analyte Retention Time (min)

(Z)-Azoxystrobin ~6.81

Azoxystrobin ~8.38

Note: Retention times may vary slightly depending on the specific HPLC system and column

used.

Experimental Workflow Diagram
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Caption: HPLC-DAD workflow for (Z)-Azoxystrobin quantification.
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Caption: Relationship between Azoxystrobin and its (Z)-isomer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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